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Compound of Interest

Compound Name: (+/-)-Strigol

Cat. No.: B013464 Get Quote

Technical Support Center: (+/-)-Strigol Stock
Solutions
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the selection of appropriate solvents for preparing (+/-)-Strigol
stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for dissolving (+/-)-Strigol?

A1: For preparing stock solutions, dry, inert organic solvents are recommended. Acetone is a

preferred solvent due to its ability to dissolve strigolactones effectively while promoting stability.

[1] Dimethyl sulfoxide (DMSO) and acetonitrile are also suitable options. For bioassays, stock

solutions are often prepared in acetone or DMSO and then diluted into the aqueous

experimental medium.

Q2: Can I use water to dissolve (+/-)-Strigol?

A2: It is not recommended to dissolve (+/-)-Strigol directly in water for stock solutions.

Strigolactones are generally unstable in aqueous solutions, particularly at neutral to alkaline

pH, due to hydrolysis.[2] While (+/-)-Strigol has a low water solubility of approximately 0.15
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g/L, aqueous solutions should be prepared fresh and used within a short timeframe, ideally

within 24 hours.[2]

Q3: Is methanol a suitable solvent for (+/-)-Strigol?

A3: No, methanol is not a recommended solvent for strigolactone stock solutions. Studies have

shown that strigolactones can be unstable in methanol, leading to degradation of the molecule.

[1]

Q4: What is the recommended concentration for a (+/-)-Strigol stock solution?

A4: While specific quantitative solubility data for (+/-)-Strigol in organic solvents is not readily

available, concentrations of 1 mM in acetone have been successfully used for the synthetic

strigolactone analog GR24.[3] For bioassays, stock solutions of strigolactone analogs have

been prepared in acetone at concentrations as high as 10-2 M.[4] The optimal concentration for

your stock solution will depend on the requirements of your specific experiment.

Q5: How should I store my (+/-)-Strigol stock solution?

A5: To ensure stability, store your (+/-)-Strigol stock solution at -20°C in a tightly sealed, light-

protected container. Non-canonical strigolactones, in particular, can be unstable and may

decompose if the solvent evaporates.[5]
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Issue Possible Cause Recommendation

(+/-)-Strigol will not dissolve

completely.

The concentration may be too

high for the chosen solvent.

Try gently warming the solution

or sonicating for a short period.

If the compound still does not

dissolve, consider preparing a

more dilute stock solution.

The solvent may not be of

sufficient purity or may contain

water.

Use high-purity, anhydrous

solvents.

Precipitate forms when adding

the stock solution to an

aqueous medium.

The final concentration of the

organic solvent in the aqueous

medium is too high, causing

the (+/-)-Strigol to precipitate.

Ensure the final concentration

of the organic solvent (e.g.,

DMSO) in your experimental

setup does not exceed a level

that affects your assay

(typically ≤0.1%). Prepare

intermediate dilutions in the

organic solvent if necessary

before adding to the aqueous

medium.

The aqueous medium has a

pH that promotes insolubility or

degradation.

Check the pH of your aqueous

medium. Strigolactones are

less stable at neutral to

alkaline pH.[2]

Inconsistent experimental

results.

The stock solution may have

degraded over time.

Prepare fresh stock solutions

regularly and store them

properly at -20°C, protected

from light. Avoid repeated

freeze-thaw cycles.

The solvent itself is affecting

the biological system.

Always include a solvent

control in your experiments to

account for any effects of the

solvent on your results.
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Quantitative Data Summary
The following table summarizes the available solubility data for (+/-)-Strigol.

Solvent Solubility Notes

Water ~0.15 g/L
Not recommended for stock

solutions due to instability.

Acetone ≥ 10 mM

Based on protocols for the

analogous compound GR24.

[3][4]

DMSO Soluble

A common solvent for

preparing stock solutions of

organic molecules for

biological assays.

Acetonitrile Soluble
Recommended as a dry, inert

solvent.

Methanol Not Recommended
Potential for degradation of

strigolactones.[1]

Experimental Protocols
Protocol for Preparing a 1 mM (+/-)-Strigol Stock
Solution in Acetone
Materials:

(+/-)-Strigol (Molecular Weight: 346.37 g/mol )

Anhydrous acetone

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile filter tips
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Procedure:

Calculate the required mass of (+/-)-Strigol.

For 1 mL of a 1 mM stock solution, you will need: 1 mmol/L * 0.001 L * 346.37 g/mol =

0.00034637 g = 0.346 mg

Weigh the (+/-)-Strigol.

Accurately weigh out the calculated amount of (+/-)-Strigol using an analytical balance in

a suitable weighing container.

Dissolve in acetone.

Transfer the weighed (+/-)-Strigol to a clean microcentrifuge tube or amber glass vial.

Add the desired volume of anhydrous acetone (e.g., 1 mL for a 1 mM solution).

Ensure complete dissolution.

Vortex the solution until the (+/-)-Strigol is completely dissolved. Gentle warming or brief

sonication can be used if necessary.

Storage.

Store the stock solution in a tightly sealed container at -20°C, protected from light.
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Start: Need to prepare (+/-)-Strigol stock solution

Is high concentration required?

Select primary solvent

Acetone (Recommended)

Yes

DMSO

Alternative

Acetonitrile
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Dissolve (+/-)-Strigol in chosen solvent

Store at -20°C, protected from light Troubleshoot: Incomplete dissolution
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Caption: Workflow for selecting a solvent for (+/-)-Strigol stock solutions.
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Stock Solution Preparation

Experimental Application

(+/-)-Strigol solid

Inert Organic Solvent
(e.g., Acetone, DMSO)

Dissolve

Concentrated Stock Solution
(Stored at -20°C)

Dilution in Aqueous Medium

Introduce

Biological System
(e.g., cell culture, plant assay)

Biological Response

Click to download full resolution via product page

Caption: Logical flow from stock solution preparation to experimental application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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